Cas no 66575-31-3 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-methyl-, oxime, trans-)

• Product Name: Cyclohexanone, 4-(1,1-dimethylethyl)-2-methyl-, oxime, trans-
• CAS No: 66575-31-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 1710556
• PubChem ID: 71375040
• Update Time: 2025-04-21

Cyclohexanone, 4-(1,1-dimethylethyl)-2-methyl-, oxime, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1,1-dimethylethyl)-2-methyl-, oxime, trans-
• N-[(2S,4R)-4-tert-butyl-2-methylcyclohexylidene]hydroxylamine
• DTXSID70797793
• 66575-31-3

• Inchi： 1S/C11H21NO/c1-8-7-9(11(2,3)4)5-6-10(8)12-13/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： KGNWAVWKBRIBQA-DTWKUNHWSA-N
• SMILES： ON=C1CC[C@H](C[C@@H]1C)C(C)(C)C

Computed Properties

• Exact Mass: 183.16243
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59